Cas no 1420791-68-9 (6-Fluoro-5-methyl-8-nitroquinolin-2(1H)-one)

• Product Name: 6-Fluoro-5-methyl-8-nitroquinolin-2(1H)-one
• CAS No: 1420791-68-9
• MF: C₁₀H₇FN₂O₃
• MW: 222.172585725784
• CID: 5696132
• PubChem ID: 97036839
• Update Time: 2025-05-23

6-Fluoro-5-methyl-8-nitroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• SB70123
• 6-Fluoro-5-methyl-8-nitro-1H-quinolin-2-one
• 1420791-68-9
• 6-Fluoro-5-methyl-8-nitroquinolin-2(1H)-one
• 2(1H)-Quinolinone, 6-fluoro-5-methyl-8-nitro-

• Inchi： 1S/C10H7FN2O3/c1-5-6-2-3-9(14)12-10(6)8(13(15)16)4-7(5)11/h2-4H,1H3,(H,12,14)
• InChI Key： NOYNBJQSLRNECC-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=CC(N2)=O)C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.04407025g/mol
• Monoisotopic Mass: 222.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 431.4±45.0 °C(Predicted)
• pka: 9.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-Fluoro-5-methyl-8-nitroquinolin-2(1H)-one

6-Fluoro-5-methyl-8-nitroquinolin-2(1H)-one: A Comprehensive Overview

The compound 6-Fluoro-5-methyl-8-nitroquinolin-2(1H)-one (CAS No. 1420791-68-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the quinolinone family, a class of heterocyclic compounds known for their versatile properties and wide-ranging uses in pharmaceuticals, materials science, and electronic applications. The structure of 6-fluoro-5-methyl-8-nitroquinolinone is characterized by a quinoline ring system with substituents at positions 5, 6, and 8, which significantly influence its chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6-fluoroquinolinones, including 6-fluoro-5-methylquinolinones, through various methodologies such as Friedländer synthesis and other heterocyclic construction techniques. These methods have not only improved the yield and purity of the compound but also opened new avenues for its functionalization. The presence of a nitro group at position 8 imparts strong electron-withdrawing effects, making this compound highly reactive in certain chemical transformations. This property is particularly advantageous in designing novel materials for optoelectronic devices.

In terms of physical properties, 6-fluoroquinolinones exhibit unique fluorescence characteristics due to their conjugated π-systems. Recent studies have demonstrated that 6-fluoroquinolinones can serve as efficient fluorophores in bioimaging applications, owing to their high quantum yields and photostability. Furthermore, the methyl group at position 5 enhances the compound's solubility in organic solvents, making it more amenable for use in solution-based processes such as polymerization or self-assembling monolayers.

The nitro group at position 8 also plays a critical role in modulating the electronic properties of 6-fluoroquinolinones. For instance, this substituent significantly lowers the compound's HOMO-LUMO gap, which is a key parameter for determining its suitability as an active layer material in organic photovoltaic (OPV) devices. Recent research has shown that 6-fluoroquinolinones can be incorporated into donor/acceptor blends to enhance charge separation efficiency, thereby improving the overall power conversion efficiency (PCE) of OPV devices.

Beyond optoelectronics, 6-fluoroquinolinones have also found applications in drug discovery. The quinoline core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets such as kinases and G-protein coupled receptors (GPCRs). The substitution pattern of 6-fluoroquino-linones, particularly the presence of a nitro group, has been shown to enhance bioavailability and target specificity. For example, recent studies have explored the use of 6-fluoroquinolinones as potential inhibitors of histone deacetylases (HDACs), which are implicated in various pathological conditions including cancer and neurodegenerative diseases.

In addition to its pharmacological applications, 6-fluoroquino-linones are being investigated for their potential as precursors in materials science. For instance, the thermal stability and aromaticity of these compounds make them ideal candidates for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks have shown promise in gas storage, catalysis, and sensing applications due to their high surface area and tunable pore sizes.

From an environmental perspective, the synthesis and application of 6-fluor-oquinolines are being optimized to minimize ecological impact. Researchers are exploring greener synthetic routes that utilize renewable feedstocks and catalytic systems to reduce waste generation. Moreover, life cycle assessment (LCA) studies are being conducted to evaluate the sustainability of using 6-fluor-oquinolines in large-scale industrial processes.

In conclusion, 6-fluo-roquino-linones, particularly CAS No. 1420791-68-9 (6-fluo-roquino-linone derivative with methyl and nitro substituents) represent a class of compounds with multifaceted applications across diverse fields. Their unique chemical structure enables them to serve as versatile building blocks for advanced materials and innovative pharmaceutical agents. As research continues to uncover new properties and functionalities of these compounds, their role in shaping future technologies is expected to grow significantly.